
m-PEG12-OH: A Technical Guide to Safety and
Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: m-PEG12-OH

Cat. No.: B6593447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

methoxy-poly(ethylene glycol)-12-hydroxyl (m-PEG12-OH), a commonly used linker in the

development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras

(PROTACs). Adherence to these guidelines is crucial to ensure personnel safety and maintain

the integrity of this critical reagent. This document compiles available data on the

physicochemical properties, safety, and handling of m-PEG12-OH and related polyethylene

glycol (PEG) compounds.

Physicochemical and Safety Data
While specific quantitative toxicity data for m-PEG12-OH is not extensively available in the

public domain, the following tables summarize its known physicochemical properties and

general safety information extrapolated from data on similar PEG compounds. Researchers

should handle this substance with the care required for all laboratory chemicals, assuming it

may have uncharacterized hazards.

Table 1: Physicochemical Properties of m-PEG12-OH
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Property Value Source

Chemical Name

2,5,8,11,14,17,20,23,26,29,32,

35-Dodecaoxaheptatriacontan-

37-ol

N/A

CAS Number 2050595-03-2 [1]

Molecular Formula C25H52O13 [1]

Molecular Weight 560.67 g/mol [1]

Appearance
Please refer to the supplier's

certificate of analysis
N/A

Purity Typically >95% or >98% [1]

Solubility
Soluble in water and most

organic solvents
N/A

Storage Temperature -20°C to 4°C [2]

Table 2: Hazard Identification and Safety Precautions
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Hazard Category
Description and Precautionary
Statements

GHS Classification

Not classified as hazardous according to

Regulation (EC) No. 1272/2008. However, the

toxicological properties have not been

thoroughly investigated.

Potential Health Effects

Eye: May cause mild irritation. Skin: May cause

mild irritation upon prolonged or repeated

contact. Ingestion: May be harmful if swallowed.

Inhalation: May cause respiratory tract irritation.

First Aid Measures

Eye Contact: Immediately flush with plenty of

water for at least 15 minutes. Skin Contact:

Wash off with soap and plenty of water.

Ingestion: Rinse mouth with water. Do NOT

induce vomiting. Inhalation: Move to fresh air. If

breathing is difficult, give oxygen.

Personal Protective Equipment (PPE)
Wear appropriate protective eyeglasses, gloves,

and lab coat.

Fire Fighting Measures

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. Wear self-

contained breathing apparatus for firefighting if

necessary.

Accidental Release Measures
Sweep up and shovel. Keep in suitable, closed

containers for disposal. Avoid dust formation.

Experimental Protocols
Detailed experimental protocols for the safety and handling of m-PEG12-OH are not readily

available. The following are generalized protocols for assessing the stability of similar

PEGylated compounds, which can be adapted for m-PEG12-OH.

Forced Degradation Study Protocol
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Forced degradation studies are essential to identify potential degradation pathways and

products.

Objective: To assess the stability of m-PEG12-OH under various stress conditions.

Methodology:

Sample Preparation: Prepare solutions of m-PEG12-OH in appropriate solvents (e.g., water,

acetonitrile).

Stress Conditions:

Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Basic Hydrolysis: 0.1 M NaOH at room temperature for 24 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Stress: Expose solid material to 80°C for 48 hours.

Photostability: Expose the sample to light according to ICH Q1B guidelines.

Analysis: Analyze the stressed samples at appropriate time points using a stability-indicating

HPLC method. Compare the chromatograms of stressed samples to that of an unstressed

control to identify degradation products.

Characterization: If significant degradation is observed, use techniques like LC-MS to identify

the degradation products.

Diagrams
Safe Handling Workflow
The following diagram outlines the general workflow for the safe handling of m-PEG12-OH in a

laboratory setting.
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Caption: General workflow for safe handling of m-PEG12-OH.

Hazard Identification and Risk Assessment
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This diagram illustrates the logical relationship for identifying and mitigating risks associated

with m-PEG12-OH.
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Caption: Logical flow for hazard identification and risk assessment.

Stability and Storage
Proper storage is critical to maintain the stability and integrity of m-PEG12-OH.

Storage Conditions: Store in a tightly sealed container in a dry and well-ventilated place.

Recommended storage temperatures range from -20°C to 4°C.[2]
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Stability: While specific stability data for m-PEG12-OH is limited, PEG compounds are

generally susceptible to auto-oxidation and should be protected from light and oxygen. For

solutions, it is recommended to use them freshly prepared.

Toxicity Profile
Detailed toxicological studies specifically on m-PEG12-OH are not widely published. However,

polyethylene glycols are generally considered to have low toxicity. Higher molecular weight

PEGs have been associated with cellular vacuolation in animal studies, but this is typically

observed with much larger PEG chains and at high doses.[3][4] The immunogenicity of

PEGylated compounds is an area of active research, with some studies showing the potential

for the development of anti-PEG antibodies.[3] Given the relatively small size of m-PEG12-OH,

the risk of a significant immunogenic response is likely low but should not be entirely

disregarded, especially in the context of developing PEGylated therapeutics.

Conclusion
This technical guide provides a summary of the available safety and handling information for

m-PEG12-OH. Due to the limited amount of specific data for this compound, a cautious

approach is recommended. Researchers and drug development professionals should always

consult the supplier-specific Safety Data Sheet (SDS) and follow institutional safety protocols.

Implementing robust handling procedures and conducting appropriate stability and safety

assessments are essential for the successful and safe use of m-PEG12-OH in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://chemmanagement.ehs.com/9/60BBBCFA-FE39-4844-A79D-86123E2EAD1B/pdf/XKO566
https://www.benchchem.com/product/b6593447#m-peg12-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b6593447#m-peg12-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b6593447#m-peg12-oh-safety-and-handling-guidelines
https://www.benchchem.com/product/b6593447#m-peg12-oh-safety-and-handling-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6593447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6593447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

